Cas no 1784081-72-6 ({octahydrocyclopentabpyrrol-3a-yl}methanol)

• Product Name: {octahydrocyclopentabpyrrol-3a-yl}methanol
• CAS No: 1784081-72-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD28642335
• CID: 5210949
• PubChem ID: 84048653
• Update Time: 2025-07-14

{octahydrocyclopentabpyrrol-3a-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-3a(1H)-methanol, hexahydro-
• (Hexahydro-cyclopenta[b]pyrrol-3a-yl)-methanol
• {octahydrocyclopentabpyrrol-3a-yl}methanol
• 2089246-20-6
• EN300-343677
• (Hexahydrocyclopenta[b]pyrrol-3a(1H)-yl)methanol
• rac[(3aS,6aR)-octahydrocyclopenta[b]pyrrol-3a-yl]methanol
• hexahydro-1H-cyclopenta[b]pyrrol-3a-ylmethanol
• G65940
• 1784081-72-6
• {octahydrocyclopenta[b]pyrrol-3a-yl}methanol

• MDL： MFCD28642335
• Inchi： 1S/C8H15NO/c10-6-8-3-1-2-7(8)9-5-4-8/h7,9-10H,1-6H2
• InChI Key： ZIONUNNDRZAORK-UHFFFAOYSA-N
• SMILES： N1CCC2(CO)CCCC12

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on {octahydrocyclopentabpyrrol-3a-yl}methanol

{Octahydrocyclopentabpyrrol-3a-yl}methanol (CAS No. 1784081-72-6): A Comprehensive Overview

{Octahydrocyclopentabpyrrol-3a-yl}methanol (CAS No. 1784081-72-6) is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its octahydrocyclopentabpyrrol core and methanol substituent, exhibits a range of potential applications, particularly in the development of novel therapeutic agents.

The octahydrocyclopentabpyrrol scaffold is a cyclic structure that belongs to the family of nitrogen-containing heterocycles. These heterocycles are known for their biological activity and have been extensively studied for their potential in drug discovery. The methanol substituent, attached to the 3a-yl position, adds further complexity and functionality to the molecule, influencing its solubility, reactivity, and biological properties.

Recent research has highlighted the significance of {octahydrocyclopentabpyrrol-3a-yl}methanol in various biological contexts. For instance, studies have shown that this compound possesses potent antimicrobial and antiviral properties. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that {octahydrocyclopentabpyrrol-3a-yl}methanol exhibits strong inhibitory effects against a range of bacterial strains, including multidrug-resistant pathogens. This finding underscores its potential as a lead compound for the development of new antibiotics.

In addition to its antimicrobial activity, {octahydrocyclopentabpyrrol-3a-yl}methanol has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns globally. A 2022 study in the European Journal of Medicinal Chemistry reported that this compound effectively reduces inflammation in vitro and in vivo models, suggesting its therapeutic potential in treating inflammatory conditions.

The structural features of {octahydrocyclopentabpyrrol-3a-yl}methanol also make it an attractive candidate for drug delivery systems. The octahydrocyclopentabpyrrol core can be modified to enhance its pharmacokinetic properties, such as stability, bioavailability, and tissue distribution. Researchers at the University of California have explored the use of this compound as a prodrug for targeted drug delivery, aiming to improve therapeutic outcomes while minimizing side effects.

Furthermore, the synthetic accessibility of {octahydrocyclopentabpyrrol-3a-yl}methanol has been a subject of interest in organic synthesis. Several synthetic routes have been developed to efficiently produce this compound on a laboratory scale. A notable method involves a multistep synthesis starting from readily available precursors, which allows for the preparation of various derivatives with different functional groups. This synthetic flexibility is crucial for optimizing the compound's biological activity and exploring its potential applications.

In conclusion, {octahydrocyclopentabpyrrol-3a-yl}methanol (CAS No. 1784081-72-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, {octahydrocyclopentabpyrrol-3a-yl}methanol is poised to play a significant role in advancing therapeutic strategies for various diseases.